Cas no 1193388-41-8 (ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride)

• Product Name: ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride
• CAS No: 1193388-41-8
• MF: C₈H₁₃ClN₂O₂
• MW: 204.654021024704
• CID: 4576691
• Update Time: 2025-07-18

ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride
• ethyl 2-(1-methylimidazol-2-yl)acetate;hydrochloride
• Z763029830

• Inchi： 1S/C8H12N2O2.ClH/c1-3-12-8(11)6-7-9-4-5-10(7)2;/h4-5H,3,6H2,1-2H3;1H
• InChI Key： NFMPVVVZKGTNFT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1=NC=CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride

Ethyl 2-(1-Methyl-1H-Imidazol-2-yl)acetate Hydrochloride (CAS No. 1193388-41-8): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride (CAS No. 1193388-41-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name or CAS number, has garnered attention due to its unique structural features and potential therapeutic properties. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and recent research findings related to ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride.

Chemical Structure and Properties

The chemical structure of ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride is characterized by an imidazole ring substituted with a methyl group at the 1-position and an ethyl acetate moiety attached to the 2-position. The presence of the hydrochloride salt form further influences its solubility and stability. The molecular formula of this compound is C₉H₁₃N₂O₂·HCl, with a molecular weight of approximately 207.67 g/mol.

The physical properties of ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride include its appearance as a white crystalline solid at room temperature. It is highly soluble in water and polar organic solvents such as methanol and ethanol, making it suitable for various pharmaceutical formulations. The compound exhibits a melting point in the range of 95-97°C, which is crucial for its handling and processing in laboratory settings.

Synthesis Methods

The synthesis of ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of ethyl bromoacetate with N-methylimidazole in the presence of a base such as sodium hydride or potassium tert-butoxide. The resulting intermediate is then treated with hydrogen chloride gas to form the hydrochloride salt.

Another approach involves the nucleophilic substitution of ethyl bromoacetate with N-methylimidazole in a polar aprotic solvent like dimethylformamide (DMF). This method typically yields high purity products and can be scaled up for industrial production.

Pharmacological Properties and Applications

Recent research has highlighted the potential therapeutic applications of ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride in various medical conditions. Studies have shown that this compound exhibits significant activity as an inhibitor of specific enzymes involved in metabolic pathways, making it a promising candidate for drug development.

In particular, ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to reduce inflammation in animal models of arthritis and other inflammatory diseases. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, this compound has also shown promise in neurodegenerative disorders. Research suggests that it may have neuroprotective effects by modulating oxidative stress and reducing neuronal damage in models of Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. These trials are essential for determining appropriate dosing regimens and identifying any potential side effects.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to assess the efficacy of ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride in treating specific medical conditions. The ultimate goal is to bring this compound to market as a novel therapeutic agent that can improve patient outcomes and quality of life.

Conclusion

In conclusion, ethyl 2-(1-methyl-1H-imidazol-2-yl)acetate hydrochloride (CAS No. 1193388-41-8) is a multifaceted compound with a rich chemical structure and promising pharmacological properties. Its potential applications in anti-inflammatory therapy and neuroprotection make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound appear highly promising.